N-(tetrahydro-2-furanylmethyl)isonicotinamide

• Molecular Formula: C11H14N2O2
• Molecular Weight: 206.24 g/mol
• IUPAC Name: N-(oxolan-2-ylmethyl)pyridine-4-carboxamide
• InChI: InChI=1S/C11H14N2O2/c14-11(9-3-5-12-6-4-9)13-8-10-2-1-7-15-10/h3-6,10H,1-2,7-8H2,(H,13,14)
• InChI Key: DVFKIDWHGBFWRZ-UHFFFAOYSA-N
• SMILES: C1CC(OC1)CNC(=O)C2=CC=NC=C2

Description

N-(tetrahydro-2-furanylmethyl)isonicotinamide, also known as FAN, is a chemical compound with potential therapeutic applications. It is a derivative of isonicotinamide and has been studied for its ability to inhibit certain enzymes and modulate cellular function. In

Scientific Research Applications

N-(tetrahydro-2-furanylmethyl)isonicotinamide has been studied for its potential therapeutic applications in various fields of research. It has been shown to inhibit the activity of certain enzymes such as histone deacetylases (HDACs) and sirtuins, which play important roles in cellular function and disease development. N-(tetrahydro-2-furanylmethyl)isonicotinamide has also been studied for its potential anti-inflammatory and anti-cancer properties.

Mechanism of Action

N-(tetrahydro-2-furanylmethyl)isonicotinamide exerts its effects through the inhibition of HDACs and sirtuins, which regulate gene expression and cellular function. By inhibiting these enzymes, N-(tetrahydro-2-furanylmethyl)isonicotinamide can modulate cellular processes such as apoptosis, cell cycle progression, and DNA repair. N-(tetrahydro-2-furanylmethyl)isonicotinamide has also been shown to activate certain signaling pathways that play important roles in cellular function and disease development.
Biochemical and Physiological Effects:
N-(tetrahydro-2-furanylmethyl)isonicotinamide has been shown to have various biochemical and physiological effects on cells and tissues. It has been shown to induce apoptosis in cancer cells, inhibit angiogenesis, and modulate immune function. N-(tetrahydro-2-furanylmethyl)isonicotinamide has also been shown to have anti-inflammatory effects by inhibiting the activity of certain cytokines and chemokines.

Advantages and Limitations for Lab Experiments

N-(tetrahydro-2-furanylmethyl)isonicotinamide has several advantages for lab experiments, including its ability to inhibit HDACs and sirtuins with high specificity. However, N-(tetrahydro-2-furanylmethyl)isonicotinamide also has limitations, including its low solubility and potential toxicity at high concentrations. Further research is needed to optimize the use of N-(tetrahydro-2-furanylmethyl)isonicotinamide in lab experiments.

Future Directions

There are several future directions for research on N-(tetrahydro-2-furanylmethyl)isonicotinamide. One direction is to further explore its potential therapeutic applications in cancer and other diseases. Another direction is to optimize its use in lab experiments, such as improving its solubility and reducing potential toxicity. Additionally, further research is needed to fully understand the mechanism of action of N-(tetrahydro-2-furanylmethyl)isonicotinamide and its effects on cellular function and disease development.

Synthesis Methods

N-(tetrahydro-2-furanylmethyl)isonicotinamide can be synthesized through a multi-step process involving the reaction of isonicotinamide with various reagents. One such method involves the reaction of isonicotinamide with tetrahydrofuran-2-carboxaldehyde in the presence of a catalyst such as p-toluenesulfonic acid. The resulting product is then treated with hydroxylamine to yield N-(tetrahydro-2-furanylmethyl)isonicotinamide.